N-[4-(acetylamino)phenyl]-2-chloro-5-(propan-2-yl)-1,3-thiazole-4-carboxamide

Specification

• Molecular Formula: C15H16ClN3O2S
• Molecular Weight: 337.8 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-2-chloro-5-propan-2-yl-1,3-thiazole-4-carboxamide
• Standard InChI: InChI=1S/C15H16ClN3O2S/c1-8(2)13-12(19-15(16)22-13)14(21)18-11-6-4-10(5-7-11)17-9(3)20/h4-8H,1-3H3,(H,17,20)(H,18,21)
• Standard InChI Key: VOMJAZDBFVHVGC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(N=C(S1)Cl)C(=O)NC2=CC=C(C=C2)NC(=O)C

Introduction

N-[4-(acetylamino)phenyl]-2-chloro-5-(propan-2-yl)-1,3-thiazole-4-carboxamide is a synthetic compound featuring a complex structure that includes a thiazole ring, an acetylamino group, and various other functional groups. Its molecular formula and weight are not explicitly provided in the available literature, but it is known to have a molecular weight of approximately 351.9 g/mol. The presence of the thiazole moiety is significant due to its association with diverse biological activities, making this compound of interest in medicinal chemistry and agricultural applications.

Potential Applications

Preliminary studies indicate that N-[4-(acetylamino)phenyl]-2-chloro-5-(propan-2-yl)-1,3-thiazole-4-carboxamide exhibits significant biological activity, suggesting potential applications in various fields:

• Medicinal Chemistry: The compound's unique structural features contribute to its effectiveness in developing agents with antimicrobial or anticancer properties.

• Agricultural Applications: Its biological activity may also be relevant in agricultural contexts, though specific applications are not detailed in available literature.

Comparison with Similar Compounds

Several compounds share structural similarities with N-[4-(acetylamino)phenyl]-2-chloro-5-(propan-2-yl)-1,3-thiazole-4-carboxamide. A comparison highlighting their unique aspects is provided below:

Compound Name	Structural Features	Unique Aspects
N-[3-(acetylamino)phenyl]-2-chloro-5-(propan-2-yl)-1,3-thiazole-4-carboxamide	Similar thiazole structure	Different positioning of acetylamino group
2-chloro-N-(2-chlorophenyl)-N-(methoxycarbonyl)acetamide	Contains similar chloro and acetamide groups	Lacks thiazole ring
4-{[(2-methyl-1,3-thiazol-4-yl)methyl]thio}benzoic acid	Thiazole ring present	Contains a benzoic acid moiety
N-(4-hydroxyphenyl)-2-chloroacetamide	Hydroxy group instead of acetylamino	Antimicrobial properties
2-chloro-N-(4-methylphenyl)-acetamide	Methyl substitution on phenyl group	Anti-inflammatory properties
N-(4-nitrophenyl)-2-chloroacetamide	Nitro group instead of acetylamino	Anticancer activity

Research Findings and Future Directions

Interaction studies involving N-[4-(acetylamino)phenyl]-2-chloro-5-(propan-2-yl)-1,3-thiazole-4-carboxamide focus on its efficacy against various biological targets. These studies are crucial for determining the therapeutic potential and safety profile of the compound. Further research is needed to fully explore its applications and to understand the mechanisms behind its biological activities.